molecular formula C10H8F3NO2 B8405553 N-(3-formyl-5-(trifluoromethyl)phenyl)acetamide

N-(3-formyl-5-(trifluoromethyl)phenyl)acetamide

Cat. No.: B8405553
M. Wt: 231.17 g/mol
InChI Key: XAWFKFNVXBBHPZ-UHFFFAOYSA-N
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Description

N-(3-formyl-5-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C10H8F3NO2 and its molecular weight is 231.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8F3NO2

Molecular Weight

231.17 g/mol

IUPAC Name

N-[3-formyl-5-(trifluoromethyl)phenyl]acetamide

InChI

InChI=1S/C10H8F3NO2/c1-6(16)14-9-3-7(5-15)2-8(4-9)10(11,12)13/h2-5H,1H3,(H,14,16)

InChI Key

XAWFKFNVXBBHPZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC(=CC(=C1)C(F)(F)F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-(dimethoxymethyl)-5-(trifluoromethyl)aniline in dichloromethane (5 ml) at 0° C., triethyl amine (0.2 ml) was added followed by acetyl chloride. Reaction mixture was stirred at rt for 2 h. Then dichloromethane was removed under reduced pressure. Reaction mixture was diluted with ether, washed with water, brine and dried. Crude residue was column chromatographed to yield 170 mg of the amide. Then solvent was removed and the crude residue was column purified (40% ethylacetate/60% hexanes) to yield 100 mg of N-(3-(dimethoxymethyl)-5-(trifluoromethyl)phenyl)acetamide.
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3-(dimethoxymethyl)-5-(trifluoromethyl)aniline
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5 mL
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